Cas no 2228175-88-8 (3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2228175-88-8
• MF: C₇H₁₀F₃N₃O
• MW: 209.169011592865
• CID: 6588913
• PubChem ID: 165647298
• Update Time: 2025-07-25

3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• 2228175-88-8
• EN300-1955227
• 3-amino-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol

• Inchi： 1S/C7H10F3N3O/c8-7(9,10)6-5(2-12-13-6)4(1-11)3-14/h2,4,14H,1,3,11H2,(H,12,13)
• InChI Key： ZRUNAMLXSJWECN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(CO)CN)(F)F

Computed Properties

• Exact Mass: 209.07759644g/mol
• Monoisotopic Mass: 209.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol

Professional Introduction to 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol (CAS No. 2228175-88-8)

3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228175-88-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol incorporates several key functional groups, including an amino group, a trifluoromethyl substituent, and a propanol side chain. These structural features contribute to its unique chemical properties and biological interactions, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others. The presence of the trifluoromethyl group in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors for drug efficacy and bioavailability.

Current research in the field of medicinal chemistry has highlighted the potential of 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies suggest that this compound may inhibit the activity of certain kinases, which are known to play a role in cancer progression.

The synthesis of 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its reactivity and the need for precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

The pharmacological profile of 3-amino-2-3-(trifluoromethyl)-1H-pyrazol-4-ylopane-propanol is being actively explored in preclinical studies. Researchers are investigating its potential as an inhibitor of specific enzymes and pathways associated with various diseases. The compound's ability to modulate these pathways could lead to the development of new treatments for conditions such as cancer, inflammation, and infectious diseases.

In addition to its therapeutic potential, CAS No. 2228175-88-dified compounds like this one often serve as important intermediates in the synthesis of more complex molecules. Their structural versatility allows chemists to modify various functional groups while maintaining the core pyrazole scaffold, facilitating the exploration of novel drug candidates.

The use of computational methods and high-throughput screening techniques has accelerated the discovery process for compounds like 3-amino-propanediols. These tools enable researchers to predict the biological activity of molecules before they are synthesized, saving time and resources. Furthermore, machine learning algorithms can help identify optimal synthetic routes by analyzing large datasets of chemical reactions.

The safety and efficacy of any new drug candidate must be thoroughly evaluated before it can be considered for clinical use. This involves extensive testing in cell culture models, animal studies, and eventually human trials. The promising results observed with CAS No 2228175-based compounds in preclinical studies have encouraged researchers to move forward with further investigation into their potential as therapeutic agents.

The development of new pharmaceuticals is a complex and collaborative effort that requires expertise from various disciplines, including chemistry, pharmacology, biochemistry, and clinical medicine. The continued exploration of compounds like 3-amino-trifluoromethyl-pyrazole derivatives represents a significant step forward in addressing unmet medical needs and improving patient outcomes.

In conclusion, 3-amino-propanediols-trifluoro-pyrazoles, exemplified by CAS No 2228175 -88 -8 , represent a promising class of compounds with diverse biological activities and therapeutic potential. Their unique structural features make them valuable tools for drug discovery and development. As research progresses, these compounds are expected to contribute significantly to the advancement of modern medicine.